Cas no 57764-45-1 (methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate)
Methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate is a heterocyclic compound featuring a benzoxazole core with a hydroxy group at the 4-position and a methoxycarbonyl substituent at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound's stability and well-defined reactivity profile enhance its utility in constructing complex molecular frameworks. Its crystalline form ensures consistent purity, while the presence of both hydroxy and ester functionalities allows for versatile derivatization. This product is particularly advantageous for researchers seeking a reliable building block for heterocyclic chemistry and medicinal chemistry studies.
57764-45-1 structure
Product Name:methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate
CAS No:57764-45-1
MF:C9H7NO4
MW:193.156182527542
CID:2843608
PubChem ID:136250406
Update Time:2025-06-30
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate
- Methyl 4-hydroxybenzo[d]isoxazole-3-carboxylate
- CS-0453802
- Methyl4-hydroxybenzo[d]isoxazole-3-carboxylate
- 57764-45-1
-
- Inchi： 1S/C9H7NO4/c1-13-9(12)8-7-5(11)3-2-4-6(7)14-10-8/h2-4,11H,1H3
- InChI Key： QGIZWCXCYVBNGU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2C(C(=O)OC)=N1)O
Computed Properties
- Exact Mass: 193.03750770Da
- Monoisotopic Mass: 193.03750770Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72.6Ų
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389621-1g |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM389621-500mg |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95%+ | 500mg |
$*** | 2023-05-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-500MG |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 500MG |
￥ 2,587.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-1G |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 1g |
￥ 3,234.00 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524469-500mg |
Methyl 4-hydroxybenzo[d]isoxazole-3-carboxylate |
57764-45-1 | 98% | 500mg |
￥3621.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524469-1g |
Methyl 4-hydroxybenzo[d]isoxazole-3-carboxylate |
57764-45-1 | 98% | 1g |
￥4527.00 | 2024-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-100mg |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 100mg |
￥1160.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-250mg |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 250mg |
￥1549.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-500mg |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 500mg |
￥2584.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150145-1g |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate |
57764-45-1 | 95% | 1g |
￥3231.0 | 2024-04-18 |
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate Suppliers
Amadis Chemical Company Limited
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(CAS:57764-45-1)methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate
Order Number:A917610
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:03
Price ($):428.0
Email:sales@amadischem.com
methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57764-45-1)methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate
Purity:99%
Quantity:1g
Price ($):428.0